Cas no 1174161-86-4 (SCR-1481B1 (Synonyms: c-Met inhibitor 2))
SCR-1481B1 (Synonyms: c-Met inhibitor 2) Chemical and Physical Properties
Names and Identifiers
-
- SCR-1481B1
- c-Met inhibitor 2
- SCR 1481B1
- BCP17194
- [3-[[4-(2-amino-3-chloropyridin-4-yl)oxy-3-fluorophenyl]carbamoyl]-5-(4-fluorophenyl)-4-oxopyridin-1-yl]methyl dihydrogen phosphate;2-amino-2-(hydroxymethyl)propane-1,3-diol
- CID 119081412
- QPFPEXKJGICONN-UHFFFAOYSA-N
- SCR1481B1
- BMS-817378
- BMS817378
- BMS 817378
- SCR-1481B1(BMS-817378 tris salt)
- N-[4-[(2-amino-3-chloro-4-pyridinyl)oxy]-3-fluorophenyl]-5-(4-fluorophenyl)-4-oxo-1-[(phosphonooxy)methyl]- (Tris salt)
- BMS-817378(tris)
- c-Met/HGFR,Vascular endothelial growth factor receptor,SCR 1481B1,VEGFR,SCR-1481B-1,SCR1481B1,Inhibitor,inhibit,SCR-1481B1
- J-690048
- ZWB16186
- SCR-1481B1(BMS-817378 tris salt)?
- CS-5577
- [3-({4-[(2-AMINO-3-CHLOROPYRIDIN-4-YL)OXY]-3-FLUOROPHENYL}CARBAMOYL)-5-(4-FLUOROPHENYL)-4-OXOPYRIDIN-1-YL]METHOXYPHOSPHONIC ACID; TRIS BUFFER
- C28H29ClF2N5O10P
- AC-35337
- HY-18711A
- 2-amino-2-(hydroxymethyl)propane-1,3-diol (3-((4-((2-amino-3-chloropyridin-4-yl)oxy)-3-fluorophenyl)carbamoyl)-5-(4-fluorophenyl)-4-oxopyridin-1(4H)-yl)methyl phosphate
- EX-A1139
- DA-67497
- 1174161-86-4
- PD052553
- SCR-1481B1 (Synonyms: c-Met inhibitor 2)
-
- MDL: MFCD28502061
- Inchi: 1S/C24H18ClF2N4O7P.C4H11NO3/c25-21-20(7-8-29-23(21)28)38-19-6-5-15(9-18(19)27)30-24(33)17-11-31(12-37-39(34,35)36)10-16(22(17)32)13-1-3-14(26)4-2-13;5-4(1-6,2-7)3-8/h1-11H,12H2,(H2,28,29)(H,30,33)(H2,34,35,36);6-8H,1-3,5H2
- InChI Key: SDCKZXWUASKHNF-UHFFFAOYSA-N
- SMILES: ClC1C(N)=NC=CC=1OC1C=CC(=CC=1F)NC(C1=CN(COP(=O)(O)O)C=C(C2C=CC(=CC=2)F)C1=O)=O.OCC(CO)(CO)N
Computed Properties
- Exact Mass: 699.1308632 g/mol
- Monoisotopic Mass: 699.1308632 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 47
- Rotatable Bond Count: 11
- Complexity: 1080
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 251
- Molecular Weight: 700.0
Experimental Properties
- Color/Form: Solid powder, power
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 31 mg/mL(44.29 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
- Vapor Pressure: No data available
SCR-1481B1 (Synonyms: c-Met inhibitor 2) Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
SCR-1481B1 (Synonyms: c-Met inhibitor 2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB397-50mg |
SCR-1481B1 (Synonyms: c-Met inhibitor 2) |
1174161-86-4 | 98+% | 50mg |
6868CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB397-25mg |
SCR-1481B1 (Synonyms: c-Met inhibitor 2) |
1174161-86-4 | 98+% | 25mg |
3617CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB397-5mg |
SCR-1481B1 (Synonyms: c-Met inhibitor 2) |
1174161-86-4 | 98+% | 5mg |
1076CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB397-10mg |
SCR-1481B1 (Synonyms: c-Met inhibitor 2) |
1174161-86-4 | 98+% | 10mg |
1808CNY | 2021-05-07 | |
| DC Chemicals | DC12667-100 mg |
SCR-1481B1(BMS-817378 tris salt) |
1174161-86-4 | >98% | 100mg |
$750.0 | 2022-02-28 | |
| DC Chemicals | DC12667-250 mg |
SCR-1481B1(BMS-817378 tris salt) |
1174161-86-4 | >98% | 250mg |
$1200.0 | 2022-02-28 | |
| DC Chemicals | DC12667-1 g |
SCR-1481B1(BMS-817378 tris salt) |
1174161-86-4 | >98% | 1g |
$2500.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S94980-5mg |
SCR-1481B1 |
1174161-86-4 | 5mg |
¥1782.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S94980-50mg |
SCR-1481B1 |
1174161-86-4 | 50mg |
¥10562.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S94980-10mg |
SCR-1481B1 |
1174161-86-4 | 10mg |
¥3082.0 | 2021-09-07 |
SCR-1481B1 (Synonyms: c-Met inhibitor 2) Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on SCR-1481B1 (Synonyms: c-Met inhibitor 2)
SCR-1481B1 (c-Met Inhibitor 2): A Promising Targeted Therapy in Oncology
SCR-1481B1, also known as c-Met Inhibitor 2, is a potent and selective inhibitor of the c-Met receptor tyrosine kinase (RTK). With the CAS number 117416-86-4, this compound has garnered significant attention in the field of oncology due to its potential to target cancers driven by c-Met activation. The development of SCR-1481B1 represents a critical advancement in precision medicine, offering a novel approach to combat tumors that are resistant to conventional therapies.
The c-Met pathway plays a pivotal role in cell proliferation, survival, and invasion, making it a key driver in various malignancies, including lung, breast, and liver cancers. Overexpression or mutation of the c-Met receptor is associated with aggressive tumor behavior and poor prognosis. By specifically targeting this pathway, SCR-1481B aims to disrupt these processes and inhibit tumor growth. Recent studies have demonstrated that SCR-148-based therapies can effectively suppress c-Met signaling without causing significant toxicity to healthy cells, highlighting its potential as a next-generation anticancer agent.
In preclinical models, SCR-
The development of c-Met Inhibitor 2 has been further supported by recent advancements in molecular profiling techniques. These techniques enable the identification of patient populations most likely to benefit from c-Met inhibition. For instance, patients with tumors harboring specific genetic alterations, such as MET amplification or exon 14 skipping mutations, are considered prime candidates for treatment with c-Met Inhibitor 2. This personalized approach not only maximizes therapeutic efficacy but also minimizes adverse effects.
Preliminary clinical trials have further validated the safety and tolerability of c-Met Inhibitor 2. Phase I studies have demonstrated that the compound achieves favorable pharmacokinetic profiles, with optimal plasma concentrations achieved at well-tolerated doses. Encouragingly, early-stage trials have reported promising antitumor activity in patients with advanced solid tumors, particularly those with MET-driven malignancies.
The future of c-Met Inhibitor 2 strong> SCR-
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